Cas no 393078-47-2 (1-(2-methyl-6-nitrophenyl)ethane-1,2-diol)

1-(2-Methyl-6-nitrophenyl)ethane-1,2-diol is a nitro-substituted aromatic diol compound characterized by its unique structural features, including a methyl group and a nitro group on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, such as pharmaceuticals or agrochemicals. The presence of both hydroxyl and nitro functional groups offers versatility in chemical modifications, enabling applications in catalysis, ligand design, or polymer synthesis. Its well-defined structure and reactivity make it suitable for controlled functionalization, providing a reliable building block for research and industrial processes requiring precise molecular frameworks.

1-(2-methyl-6-nitrophenyl)ethane-1,2-diol structure

393078-47-2 structure

Product Name:1-(2-methyl-6-nitrophenyl)ethane-1,2-diol

CAS No:393078-47-2

MF:C₉H₁₁NO₄

MW:197.187942743301

CID:1504948

PubChem ID:85805751

Update Time:2025-10-29

1-(2-methyl-6-nitrophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 1,2-Ethanediol, 1-(2-methyl-6-nitrophenyl)-
- 1-(2-methyl-6-nitrophenyl)ethane-1,2-diol
- 393078-47-2
- EN300-1870533
- Inchi： 1S/C9H11NO4/c1-6-3-2-4-7(10(13)14)9(6)8(12)5-11/h2-4,8,11-12H,5H2,1H3
- InChI Key： XHDUTQASGMDKRA-UHFFFAOYSA-N
- SMILES： OC(CO)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 197.06883
Monoisotopic Mass: 197.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 86.3Å²

Experimental Properties

PSA: 83.6

1-(2-methyl-6-nitrophenyl)ethane-1,2-diol Pricemore >>

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